Cas no 819800-85-6 (1,4-Benzodioxin-5-carboxylic acid, 7-fluoro-2,3-dihydro-)
819800-85-6 structure
Product Name:1,4-Benzodioxin-5-carboxylic acid, 7-fluoro-2,3-dihydro-
CAS No:819800-85-6
MF:C9H7FO4
MW:198.147886514664
CID:702401
PubChem ID:59134950
Update Time:2025-04-19
1,4-Benzodioxin-5-carboxylic acid, 7-fluoro-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin-5-carboxylic acid, 7-fluoro-2,3-dihydro-
- 7-fluoro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
- SCHEMBL13315481
- 819800-85-6
- DTXSID80731082
-
- Inchi: 1S/C9H7FO4/c10-5-3-6(9(11)12)8-7(4-5)13-1-2-14-8/h3-4H,1-2H2,(H,11,12)
- InChI Key: TXGMTNKTEATJLN-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)O)C2=C(C=1)OCCO2
Computed Properties
- Exact Mass: 198.03283686g/mol
- Monoisotopic Mass: 198.03283686g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.8Ų
1,4-Benzodioxin-5-carboxylic acid, 7-fluoro-2,3-dihydro- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
819800-85-6 (1,4-Benzodioxin-5-carboxylic acid, 7-fluoro-2,3-dihydro-) Related Products
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